Cas no 3828-49-7 (1,2-difluoro-3-methyl-benzene)

• Product Name: 1,2-difluoro-3-methyl-benzene
• CAS No: 3828-49-7
• MF: C₇H₆F₂
• MW: 128.119349002838
• MDL: MFCD01631506
• CID: 44519
• PubChem ID: 2774228
• Update Time: 2025-11-02

1,2-difluoro-3-methyl-benzene Chemical and Physical Properties

Names and Identifiers

• 1,2-Difluoro-3-methylbenzene
• Difluorotoluene1
• 2,3-Difluorotoluene
• 1,2-DIFLUORO-3-METHYL-BENZENE
• 2,3-Difluoroluene
• 2,3-difluoromethylbenzene
• 2,3-difluoro-toluene
• 2,3-Difluor-toluol
• Difluorotoluene 23
• Benzene, 1,2-difluoro-3-methyl-
• 2,3-DIFLUORO METHYL BENZENE
• PubChem1610
• 2.3-difluoro methyl benzene
• KSC493C6T
• 1-methyl-2,3-difluorobenzene
• ZNEHIDGAPGVZSA-UHFFFAOYSA-N
• STL557438
• SBB085713
• EBD672939
• BBL103628
• CM13954
• 2,3-Difluoro toluene
• TRA0054738
• LF
• CS-W013472
• D3497
• DS-1754
• AKOS005254453
• FT-0602707
• AC-9821
• F0001-1090
• 3828-49-7
• MFCD01631506
• DTXSID50378948
• AM61489
• J-506969
• SCHEMBL60953
• A6495
• 2,3-Difluorotoluene, 97%
• EN300-107965
• DB-005831
• 442-630-2
• 625-535-2
• DTXCID50329975
• 1,2-difluoro-3-methyl-benzene

• MDL： MFCD01631506
• Inchi： 1S/C7H6F2/c1-5-3-2-4-6(8)7(5)9/h2-4H,1H3
• InChI Key： ZNEHIDGAPGVZSA-UHFFFAOYSA-N
• SMILES： FC1C(=CC=CC=1C)F
• BRN： 3235341

Computed Properties

• Exact Mass: 128.04400
• Monoisotopic Mass: 128.044
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 92.9
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 2.5
• Topological Polar Surface Area: 0

Experimental Properties

• Color/Form: Colorless to yellowish liquid
• Density: 1.096 g/mL at 25 °C(lit.)
• Boiling Point: 119°C(lit.)
• Flash Point: Degrees Fahrenheit:62.6°F
  Degrees Celsius:17°C
  
• Refractive Index: n20/D 1.4530(lit.)
• Solubility: 0.24g/l
• PSA: 0.00000
• LogP: 2.27320

1,2-difluoro-3-methyl-benzene Security Information

• Symbol:
• Prompt：dangerous
• Signal Word：Danger
• Hazard Statement： H225,H302,H315,H318,H335
• Warning Statement： P210,P261,P280,P305+P351+P338
• Hazardous Material transportation number：UN 1993 3/PG 2
• WGK Germany：2
• Hazard Category Code： 10-22-37/38-41
• Safety Instruction： S16-S26-S39
• Hazardous Material Identification：
• HazardClass：3
• PackingGroup：II
• Risk Phrases：R10; R22; R37/38; R41
• Packing Group：II
• Safety Term：3
• Packing Group：II
• Hazard Level：3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic Halides

Additional information on 1,2-difluoro-3-methyl-benzene

1,2-Difluoro-3-methyl-benzene (CAS No. 3828-49-7): Properties, Applications, and Market Insights

1,2-Difluoro-3-methyl-benzene (CAS No. 3828-49-7) is a fluorinated aromatic compound with significant industrial and research applications. This fluorinated benzene derivative is characterized by its unique molecular structure, where two fluorine atoms and one methyl group are strategically positioned on the benzene ring. The compound is also known by its systematic name, 1,2-difluoro-3-methylbenzene, and is sometimes referred to as 3-methyl-1,2-difluorobenzene in scientific literature.

The growing demand for fluorinated organic compounds in pharmaceuticals, agrochemicals, and materials science has increased interest in 1,2-difluoro-3-methyl-benzene. Researchers and manufacturers are particularly interested in its potential as a building block for specialty chemicals and its role in the development of advanced materials. Recent studies have explored its use in liquid crystal formulations and as a precursor for pharmaceutical intermediates, aligning with current trends in green chemistry and sustainable synthesis.

From a chemical perspective, 1,2-difluoro-3-methyl-benzene exhibits interesting properties due to the electronic effects of fluorine substitution. The fluorine atoms influence the compound's reactivity, making it valuable for nucleophilic aromatic substitution reactions. The methyl group at position 3 adds steric considerations that can be exploited in regioselective synthesis. These characteristics make it particularly useful in medicinal chemistry, where fluorinated compounds are increasingly important for drug development.

The synthesis of 1,2-difluoro-3-methyl-benzene typically involves fluorination reactions of appropriate benzene precursors. Modern synthetic approaches emphasize atom economy and reduced environmental impact, reflecting the chemical industry's shift toward sustainable practices. Recent advancements in catalytic fluorination methods have improved the efficiency of producing such difluorinated aromatic compounds, addressing common questions about cost-effective synthesis of fluorinated building blocks.

In material science applications, 1,2-difluoro-3-methyl-benzene has shown promise as a component in electronic materials. Its molecular structure contributes to desirable dielectric properties, making it potentially useful in organic electronics and semiconductor applications. This aligns with current research trends exploring fluorinated aromatic compounds for advanced materials, a topic frequently searched in academic databases and patent literature.

The market for 1,2-difluoro-3-methyl-benzene has seen steady growth, particularly in regions with strong pharmaceutical and specialty chemical industries. Manufacturers are responding to increased demand by optimizing production processes and improving purity standards. Quality control is particularly important for applications in life sciences, where consistent compound specifications are required. Recent market analyses suggest growing interest in custom fluorination services and tailor-made fluorinated compounds.

From a safety and handling perspective, while 1,2-difluoro-3-methyl-benzene requires standard laboratory precautions, it doesn't fall under special regulatory categories that would limit its research or industrial use. This makes it accessible for various scientific applications without the need for specialized permits. Researchers often search for information about safe handling of fluorinated aromatics, and proper procedures are well-documented in chemical safety databases.

Future research directions for 1,2-difluoro-3-methyl-benzene include exploring its potential in catalysis and as a ligand in coordination chemistry. The unique electronic properties imparted by its fluorine substituents make it an interesting candidate for asymmetric synthesis applications. These developments align with current scientific interests in fluorine chemistry innovations and organofluorine compounds, topics that frequently appear in recent chemistry publications.

For researchers and industrial users seeking 1,2-difluoro-3-methyl-benzene, it's important to consider supplier reliability and analytical certification. Many manufacturers now provide detailed spectroscopic data (including NMR and GC-MS profiles) to ensure product quality. The availability of custom quantities and research-scale amounts has made this compound more accessible to academic laboratories and small-scale applications.

In conclusion, 1,2-difluoro-3-methyl-benzene (CAS No. 3828-49-7) represents an important member of the fluorinated aromatic compounds family with diverse applications across multiple scientific disciplines. Its unique combination of structural features and chemical properties continues to make it valuable for both fundamental research and industrial applications. As interest in fluorine-containing compounds grows across various sectors, this compound is likely to maintain its relevance in chemical research and specialty chemical production.